Cas no 924858-82-2 (3-(5-Bromo-furan-2-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester)

• Product Name: 3-(5-Bromo-furan-2-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• CAS No: 924858-82-2
• MF: C₉H₇BrN₂O₄
• MW: 287.066881418228
• CID: 3103603
• PubChem ID: 16765303
• Update Time: 2025-10-23

3-(5-Bromo-furan-2-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-furan-2-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• NCGC00324252-01
• STK691834
• AB01319563-02
• 924858-82-2
• CS-0319086
• AKOS000717654
• ethyl 3-(5-bromofuran-2-yl)-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-(5-bromo-2-furyl)-1,2,4-oxadiazole-5-carboxylate
• BRD-K69061656-001-01-0

• Inchi： 1S/C9H7BrN2O4/c1-2-14-9(13)8-11-7(12-16-8)5-3-4-6(10)15-5/h3-4H,2H2,1H3
• InChI Key： NJURUKHGHOQGEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NOC(C(=O)OCC)=N2)O1

Computed Properties

• Exact Mass: 285.95892Da
• Monoisotopic Mass: 285.95892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(5-Bromo-furan-2-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester

Research Brief on 3-(5-Bromo-furan-2-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester (CAS: 924858-82-2)

Recent studies on the compound 3-(5-Bromo-furan-2-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester (CAS: 924858-82-2) have highlighted its potential as a versatile building block in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both furan and oxadiazole moieties, has attracted significant attention due to its unique structural properties and biological activities. The bromo-substituted furan ring coupled with the ethyl ester functionality offers multiple sites for further chemical modifications, making it a valuable intermediate in the synthesis of pharmacologically active molecules.

In the context of antimicrobial research, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis through inhibition of key enzymes in the peptidoglycan biosynthesis pathway. Molecular docking studies revealed strong interactions between the oxadiazole ring and the active site of the target enzymes.

Another significant development comes from oncology research, where this compound has been investigated as a precursor for the synthesis of potential anticancer agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of 924858-82-2 showed selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that significantly increased yield while reducing the use of hazardous reagents. This development is particularly important for potential industrial-scale production of pharmaceutical intermediates derived from this scaffold.

Pharmacokinetic studies of related compounds suggest that the ester functionality in 924858-82-2 may serve as a prodrug moiety, potentially enhancing oral bioavailability. Current research is exploring the metabolic fate of this compound using advanced LC-MS/MS techniques to better understand its absorption, distribution, metabolism, and excretion (ADME) properties.

While these findings are promising, researchers caution that further optimization and extensive preclinical testing are needed before clinical applications can be considered. The bromo substituent, while providing a handle for further derivatization, may present metabolic stability challenges that need to be addressed in future structural modifications. Nevertheless, the compound continues to serve as an important scaffold in the development of new therapeutic agents across multiple disease areas.